Cas no 2228138-76-7 (3-amino-3-(3-chloro-4-nitrophenyl)propanoic acid)

• Product Name: 3-amino-3-(3-chloro-4-nitrophenyl)propanoic acid
• CAS No: 2228138-76-7
• MF: C₉H₉ClN₂O₄
• MW: 244.631761312485
• CID: 6000087
• PubChem ID: 165791947
• Update Time: 2025-11-03

3-amino-3-(3-chloro-4-nitrophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-(3-chloro-4-nitrophenyl)propanoic acid
• 2228138-76-7
• EN300-1996918

• Inchi： 1S/C9H9ClN2O4/c10-6-3-5(7(11)4-9(13)14)1-2-8(6)12(15)16/h1-3,7H,4,11H2,(H,13,14)
• InChI Key： CFUXSNSPLAVCIY-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(CC(=O)O)N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 244.0250845g/mol
• Monoisotopic Mass: 244.0250845g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 109Ų

Additional information on 3-amino-3-(3-chloro-4-nitrophenyl)propanoic acid

3-Amino-3-(3-chloro-4-nitrophenyl)propanoic Acid: A Comprehensive Overview

3-Amino-3-(3-chloro-4-nitrophenyl)propanoic acid, identified by the CAS number 2228138-76-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with the molecular formula C₁₀H₁₁ClN₃O₄, is notable for its unique structure and potential applications in drug development. The molecule consists of a propanoic acid backbone with an amino group and a substituted phenyl ring, making it a versatile building block for various chemical reactions.

The synthesis of 3-amino-3-(3-chloro-4-nitrophenyl)propanoic acid involves multi-step reactions, often utilizing intermediates such as chloronitrobenzene derivatives. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, contributing to the compound's accessibility in research settings. Its chemical stability under various conditions has also been a focal point of recent studies, particularly in relation to its potential use in high-throughput screening for pharmaceutical applications.

The structural features of this compound, including the presence of both amino and nitro groups, make it a valuable substrate for exploring bioisosterism and pharmacophore modeling. Researchers have employed computational chemistry techniques to predict its binding affinities to various biological targets, such as G-protein coupled receptors (GPCRs) and kinases. These studies have highlighted its potential as a lead compound for developing novel therapeutics targeting conditions like inflammation, cancer, and neurodegenerative diseases.

In terms of biological activity, 3-amino-3-(3-chloro-4-nitrophenyl)propanoic acid has demonstrated promising results in preclinical models. For instance, recent experiments have shown its ability to modulate cellular signaling pathways involved in chronic inflammatory responses. This suggests that the compound could serve as a basis for developing anti-inflammatory agents with improved efficacy and reduced side effects compared to current treatments.

The environmental impact of synthesizing and using this compound has also come under scrutiny. Studies on its degradation pathways under different environmental conditions have provided insights into its eco-friendliness. Researchers have explored green chemistry approaches to minimize waste and energy consumption during its production, aligning with global sustainability goals.

In conclusion, 3-amino-3-(3-chloro-4-nitrophenyl)propanoic acid, CAS No. 2228138-76-7, represents a promising molecule with diverse applications across multiple disciplines. Its structural versatility, combined with recent advancements in synthetic and computational methodologies, positions it as a key player in future drug discovery efforts. As research continues to uncover its full potential, this compound is likely to play an increasingly important role in both academic and industrial settings.